Multi-functional silicananotubes as a versatile nanoscale component for biology-driven sensing applications†
Journal of Materials Chemistry Pub Date: 2011-12-13 DOI: 10.1039/C1JM14679C
Abstract
Functional gold surfaces are of great interest in the field of biosensors, since reactions taking place at such surfaces are easily detected and can be applied in numerous applications.
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